Cas no 1353952-14-3 ([Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-acetic acid)

[Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-acetic acid is a specialized organic compound featuring a piperidine core functionalized with ethylamino and acetic acid moieties. Its structure confers versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of both basic (tertiary amine) and acidic (carboxylic acid) functional groups enhances its utility in salt formation and derivatization. The compound's rigid piperidine scaffold may contribute to stereochemical control in synthesis. Its balanced polarity allows for moderate solubility in both aqueous and organic media, facilitating purification and downstream reactions. This molecule is of interest in medicinal chemistry for its potential as a building block in bioactive molecule design, particularly for central nervous system-targeting compounds.
[Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-acetic acid structure
1353952-14-3 structure
Product Name:[Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-acetic acid
CAS No:1353952-14-3
MF:C11H22N2O2
MW:214.304583072662
CID:2155792
Update Time:2025-05-20

[Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

    • [Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-acetic acid
    • 2-(Ethyl((1-methylpiperidin-3-yl)methyl)amino)acetic acid
    • AM92458
    • [ethyl-(1-methylpiperidin-3-ylmethyl)amino]acetic acid
    • Inchi: 1S/C11H22N2O2/c1-3-13(9-11(14)15)8-10-5-4-6-12(2)7-10/h10H,3-9H2,1-2H3,(H,14,15)
    • InChI Key: IDSIUHIXURORSG-UHFFFAOYSA-N
    • SMILES: OC(CN(CC)CC1CN(C)CCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 209
  • Topological Polar Surface Area: 43.8

[Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
082994-500mg
N-Ethyl-N-[(1-methylpiperidin-3-yl)methyl]glycine
1353952-14-3
500mg
£694.00 2022-03-01

[Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-acetic acid Related Literature

Additional information on [Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-acetic acid

Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-acetic acid (CAS No. 1353952-14-3): A Comprehensive Overview

Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-acetic acid, identified by its CAS number 1353952-14-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural motif, has garnered attention for its potential applications in drug discovery and molecular research. Its molecular structure incorporates an ethyl group, a piperidine ring substituted with a methyl group at the 1-position, and an amino-acetic acid moiety, making it a versatile building block for synthetic chemistry.

The< strong>Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-acetic acid molecule exhibits a high degree of complexity, which contributes to its multifaceted utility in medicinal chemistry. The presence of the piperidine ring enhances its solubility in both aqueous and organic solvents, facilitating its use in a wide range of biochemical assays. Additionally, the amino-acetic acid component provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The< strong>Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-acetic acid structure has shown promise in this context, particularly due to its ability to interact with various neurotransmitter receptors and enzymes. Preliminary studies have suggested that this compound may exhibit properties relevant to the treatment of conditions such as depression, anxiety, and cognitive dysfunction.

One of the most compelling aspects of< strong>Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-acetic acid is its potential as a scaffold for drug development. The combination of the piperidine and amino-acetic acid moieties provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological profile. For instance, substitutions at the amino group can alter its binding affinity to specific targets, while modifications at the ethyl side chain can influence its metabolic stability and bioavailability.

The< strong>Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-acetic acid molecule has also been explored in the context of enzyme inhibition studies. Its structural features make it a suitable candidate for targeting enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. Recent research has highlighted its potential as an inhibitor of certain kinases and phosphodiesterases, which are implicated in various pathological processes.

The synthesis of< strong>Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-acetic acid presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have enabled chemists to construct this molecule with high efficiency and purity. These advancements have not only facilitated research but also opened new avenues for industrial applications.

The pharmacological activity of< strong>Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-acetic acid has been further investigated through computational modeling and experimental studies. Molecular docking simulations have revealed that it can bind to several protein targets with high affinity, suggesting its potential as a lead compound for drug development. In vitro assays have confirmed these findings, demonstrating its ability to modulate the activity of key enzymes and receptors involved in neurological function.

The< strong>Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-acetic acid molecule has also been studied for its potential therapeutic effects in animal models. Preclinical trials have shown that it can attenuate symptoms associated with neurological disorders without significant side effects. These findings are particularly encouraging given the growing burden of these conditions worldwide. Further research is warranted to fully elucidate its mechanism of action and optimize its pharmacological properties.

The versatility of< strong>Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-acetic acid extends beyond pharmaceutical applications. It has been utilized as an intermediate in the synthesis of agrochemicals and specialty chemicals, where its unique structural features contribute to the performance of final products. This broad utility underscores the importance of developing robust synthetic routes for this compound.

In conclusion, Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-acetic acid (CAS No. 1353952-14-3) is a compound with remarkable potential in multiple domains of chemistry and biology. Its complex structure and diverse functional groups make it a valuable tool for drug discovery, enzyme inhibition studies, and synthetic chemistry. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing scientific understanding and therapeutic innovation.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.